Cas no 650606-85-2 (Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-)

Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]- structure
650606-85-2 structure
Product Name:Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-
CAS No:650606-85-2
MF:C31H34N2
MW:434.615067958832
CID:408761
PubChem ID:71377407
Update Time:2025-04-19

Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-
    • 2,4,6-tris[(3,5-dimethylphenyl)methyl]pyrimidine
    • 650606-85-2
    • DTXSID00800047
    • Inchi: 1S/C31H34N2/c1-20-7-21(2)11-26(10-20)16-29-19-30(17-27-12-22(3)8-23(4)13-27)33-31(32-29)18-28-14-24(5)9-25(6)15-28/h7-15,19H,16-18H2,1-6H3
    • InChI Key: JTGYJPYJOFONRX-UHFFFAOYSA-N
    • SMILES: N1C(CC2C=C(C)C=C(C)C=2)=NC(=CC=1CC1C=C(C)C=C(C)C=1)CC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 434.27242
  • Monoisotopic Mass: 434.272199093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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